molecular formula C8H8N4O B8344390 1-CYCLOPROPYL-1H-IMIDAZO[4,5-b]PYRAZIN-2(3H)-ONE

1-CYCLOPROPYL-1H-IMIDAZO[4,5-b]PYRAZIN-2(3H)-ONE

Cat. No. B8344390
M. Wt: 176.18 g/mol
InChI Key: COTTYCHCEZXFNP-UHFFFAOYSA-N
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Description

1-CYCLOPROPYL-1H-IMIDAZO[4,5-b]PYRAZIN-2(3H)-ONE is a useful research compound. Its molecular formula is C8H8N4O and its molecular weight is 176.18 g/mol. The purity is usually 95%.
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properties

Product Name

1-CYCLOPROPYL-1H-IMIDAZO[4,5-b]PYRAZIN-2(3H)-ONE

Molecular Formula

C8H8N4O

Molecular Weight

176.18 g/mol

IUPAC Name

3-cyclopropyl-1H-imidazo[4,5-b]pyrazin-2-one

InChI

InChI=1S/C8H8N4O/c13-8-11-6-7(10-4-3-9-6)12(8)5-1-2-5/h3-5H,1-2H2,(H,9,11,13)

InChI Key

COTTYCHCEZXFNP-UHFFFAOYSA-N

Canonical SMILES

C1CC1N2C3=NC=CN=C3NC2=O

Origin of Product

United States

Synthesis routes and methods I

Procedure details

To a solution of N2-cyclopropylpyrazine-2,3-diamine (0.6690 g, 4.45 mmol) in THF (22.27 ml) at 50° C. was added CDI (2.89 g, 17.82 mmol, Fluka). The reaction was allowed to stir for 1½ h. The reaction flask was place in an ice bath until the temperature reached 0° C. The flask was raised and water (5 mL) was added dropwise to quench. (Note: if exothermic reaction was detected then flask was placed back into ice bath until it stopped.) The crude product was adsorbed onto a plug of silica gel and chromatographed through a Biotage SNAP HP-silica gel column (50 g), eluting with a gradient of 1% to 8% MeOH in CH2Cl2, to provide 1 the title compound (0.5578 g, 3.17 mmol, 71.1% yield). LCMS showed product peak at 0.999 min (m+1=177.1). 1H NMR (400 MHz, DMSO-d6) δ ppm 0.95-1.07 (m, 4 H) 2.87-3.00 (m, 1 H) 7.84-7.89 (m, 1 H) 7.89-7.94 (m, 1 H) 11.87 (s, 1 H)
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0.669 g
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71.1%

Synthesis routes and methods II

Procedure details

To a solution of N2-cyclopropylpyrazine-2,3-diamine (2.0003 g, 13.32 mmol) in THF (66.6 ml) at 50° C. was added CDI (8.64 g, 53.3 mmol, Fluka) and stirred. The reaction flask was place in an ice bath until temperature reached 0° C. The flask was raised and water (10 mL) was added dropwise to quench. (Note: if exothermic reaction was detected then flask was placed back into ice bath until it stopped.) The reaction mixture was diluted with water and extracted with EtOAc. The organic extract was washed with water, saturated NaCl, dried over MgSO4, filtered and concentrated in vacuo. NMR showed product and imidazole. The crude product was adsorbed onto a plug of silica gel and chromatographed through a Biotage SNAP HP-silica gel column (100 g), eluting with a gradient of 1% to 6% MeOH in CH2Cl2, to provide the title compound (0.9715 g, 5.51 mmol, 41.4% yield). LCMS showed product peak at 1.00 min (m+1=177.1) 1H NMR (400 MHz, DMSO-d) δ ppm 0.94-1.02 (m, 2 H) 1.02-1.08 (m, 2 H) 2.89-3.00 (m, 1 H) 7.84-7.89 (m, 1 H) 7.89-7.94 (m, 1 H) 11.87 (s, 1 H).
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2.0003 g
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10 mL
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41.4%

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